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Introduction

SOLVENT RED 195 is a lipophilic dye with potential applications in fluorescence microscopy
for visualizing lipid-rich structures within cells, such as lipid droplets and membranes. Its
hydrophobic nature allows it to readily partition into nonpolar environments, offering a tool for
researchers studying cellular metabolism, lipid storage diseases, and drug delivery systems
involving lipid nanopatrticles. This document provides an overview of its properties, hypothetical
protocols for its use in cellular imaging, and guidance for experimental design.

Disclaimer: SOLVENT RED 195 is primarily documented as a solvent dye for industrial
applications in plastics and fibers.[1][2][3][4][5][6][7][8][9] Its use in fluorescence microscopy is
not well-established in the scientific literature. The following protocols and data are based on
the known properties of similar lipophilic dyes and should be considered as a starting point for
experimental validation. Key photophysical properties like quantum yield and photostability will
require experimental determination.
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Physicochemical and Spectral Properties

While comprehensive photophysical data for SOLVENT RED 195 in biological imaging contexts
are not readily available, some properties can be inferred from existing data for related
compounds and general characteristics of solvent dyes.

Property Value/Characteristic Source/Note
Chemical Class Sulphonazo series [10]
Appearance Bluish-red powder [3][4]

Soluble in organic solvents
Solubility (e.g., Acetone, [3]

Dichloromethane)

Maximum Absorption (Amax) ~542 nm (in solution) [11] (for Reactive Red 195)

] o Estimated based on typical
Estimated Emission (Aem) ~560 - 590 nm )
Stokes shift for red dyes

) High (up to 300°C in
Heat Resistance [2][3]
polystyrene)

Light Fastness Good [2][3]

Experimental Protocols

The following are generalized protocols for using a lipophilic dye like SOLVENT RED 195 for
staining lipid droplets in both live and fixed cells. Optimization of dye concentration, incubation
time, and imaging parameters is highly recommended for each specific cell type and
experimental setup.

Protocol 1: Staining of Lipid Droplets in Live Cells

This protocol is designed for the real-time visualization of lipid droplets in living cells, allowing
for the study of their dynamics.

Materials:
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e SOLVENT RED 195

e Dimethyl sulfoxide (DMSOQO)

e Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

o Cell culture medium

 Live-cell imaging chamber or glass-bottom dishes

e Fluorescence microscope with appropriate filter sets (e.g., for TRITC/Rhodamine)

Procedure:

o Preparation of Stock Solution:

o Prepare a 1 mM stock solution of SOLVENT RED 195 in high-quality, anhydrous DMSO.

o Vortex thoroughly to ensure complete dissolution.

o Store the stock solution at -20°C, protected from light.

o Cell Preparation:

o Plate cells on a live-cell imaging chamber or glass-bottom dish at an appropriate density to
allow for individual cell imaging without excessive confluence.

o Allow cells to adhere and grow under standard culture conditions until they reach the
desired confluency.

e Staining:

o Prepare a fresh working solution of SOLVENT RED 195 by diluting the stock solution in
serum-free culture medium or HBSS to a final concentration of 1-10 uM. The optimal
concentration should be determined empirically.

o Remove the culture medium from the cells and wash once with warm PBS or HBSS.
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o Add the staining solution to the cells and incubate for 15-30 minutes at 37°C, protected
from light.

e Washing:

o Remove the staining solution and wash the cells two to three times with warm PBS or
HBSS to remove excess dye and reduce background fluorescence.

e Imaging:

o Add fresh, warm culture medium (phenol red-free medium is recommended to reduce
background) to the cells.

o Image the cells immediately using a fluorescence microscope equipped with a suitable
filter set (e.g., excitation around 540-550 nm and emission detection around 570-620 nm).

o Use the lowest possible laser power and exposure time to minimize phototoxicity and
photobleaching.

Protocol 2: Staining of Lipid Droplets in Fixed Cells

This protocol is suitable for endpoint assays and for co-staining with other markers, such as
antibodies for immunofluorescence.

Materials:

e SOLVENT RED 195 stock solution (as in Protocol 1)

e PBS

e 4% Paraformaldehyde (PFA) in PBS

o (Optional) DAPI or Hoechst for nuclear counterstaining
e Mounting medium

* Microscope slides and coverslips

Procedure:
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e Cell Preparation and Fixation:

o

Grow cells on coverslips to the desired confluency.

[¢]

Wash the cells once with PBS.

[¢]

Fix the cells by incubating with 4% PFA in PBS for 15-20 minutes at room temperature.

Wash the cells three times with PBS to remove the fixative.

[e]

e Staining:
o Prepare a working solution of SOLVENT RED 195 at a concentration of 1-5 uM in PBS.

o Add the staining solution to the fixed cells and incubate for 20-30 minutes at room
temperature, protected from light.

e Washing:
o Remove the staining solution and wash the cells three times with PBS.
¢ (Optional) Nuclear Counterstaining:

o If desired, incubate the cells with a DAPI or Hoechst solution according to the
manufacturer's instructions to stain the nuclei.

o Wash the cells twice with PBS.

e Mounting and Imaging:
o Mount the coverslips onto microscope slides using an appropriate mounting medium.
o Seal the coverslips and allow the mounting medium to cure.

o Image the slides using a fluorescence microscope with the appropriate filter sets.

Visualizations
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Below are graphical representations of the experimental workflow and a hypothetical signaling
pathway that could be investigated using SOLVENT RED 195.

Experimental Workflow for Live-Cell Imaging with SOLVENT RED 195

Prepare 1 mM SOLVENT RED 195 Culture Cells in
in DMSO (Stock Solution) Imaging Dish
Prepare 1-10 uM Staining Wash Cells with
Solution in Serum-Free Medium PBS/HBSS

Incubate Cells with Staining
Solution (15-30 min, 37°C)

Wash Cells to Remove
Excess Dye

Add Fresh Phenol
Red-Free Medium

Image with Fluorescence
Microscope

Click to download full resolution via product page

Caption: Workflow for staining live cells with SOLVENT RED 195.
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Hypothetical Signaling Pathway Influencing Lipid Droplet Dynamics
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Caption: Pathway for lipid droplet formation, visualized by SOLVENT RED 195.
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Considerations for Drug Development Professionals

¢ High-Throughput Screening (HTS): The straightforward staining protocol makes SOLVENT
RED 195 a candidate for HTS assays to identify compounds that modulate lipid storage or
metabolism.

e Drug-Induced Steatosis: This dye could be used to assess drug-induced lipid accumulation
(steatosis) in hepatocytes or other cell types, a common toxicity concern in drug
development.

» Lipid-Based Drug Delivery: For formulations involving lipid nanoparticles or liposomes,
SOLVENT RED 195 could potentially be used to track the cellular uptake and intracellular
fate of the delivery vehicle.

Troubleshooting

» High Background:
o Ensure thorough washing after staining.
o Use phenol red-free imaging medium.
o Optimize (lower) the dye concentration.
o Weak Signal:
o Increase the dye concentration or incubation time.
o Check the health of the cells; unhealthy cells may not stain well.

o Ensure the fluorescence microscope's filter sets are appropriate for the estimated
excitation and emission spectra.

» Phototoxicity:
o Minimize exposure time and excitation light intensity.

o Use a more sensitive camera.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-for-solvent-red-195-in-fluorescence-microscopy
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-for-solvent-red-195-in-fluorescence-microscopy
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-for-solvent-red-195-in-fluorescence-microscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicatiqn

Check Availability & Pricing

o Consider using an anti-fade reagent in the imaging medium for live-cell imaging.

Conclusion

While further characterization is needed, SOLVENT RED 195 presents a potential tool for
fluorescence imaging of cellular lipids. Its lipophilic nature and red fluorescence make it a
candidate for studying lipid droplets and other lipid-rich structures. The provided protocols offer
a starting point for researchers to explore its utility in their specific applications, with the
understanding that optimization and validation are crucial first steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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